Cas no 110438-89-6 (Ethanaminium, N,N,N-trimethyl-2-[(1-oxopentyl)thio]-, iodide)

• Product Name: Ethanaminium, N,N,N-trimethyl-2-[(1-oxopentyl)thio]-, iodide
• CAS No: 110438-89-6
• MF: C₁₀H₂₂INOS
• MW: 331.257254123688
• CID: 1198845
• PubChem ID: 71335310
• Update Time: 2025-04-20

Ethanaminium, N,N,N-trimethyl-2-[(1-oxopentyl)thio]-, iodide Chemical and Physical Properties

Names and Identifiers

• Ethanaminium, N,N,N-trimethyl-2-[(1-oxopentyl)thio]-, iodide
• trimethyl(2-pentanoylsulfanylethyl)azanium,iodide
• N,N,N-Trimethyl-2-(pentanoylsulfanyl)ethan-1-aminium iodide
• DTXSID60763301
• 110438-89-6

• Inchi： 1S/C10H22NOS.HI/c1-5-6-7-10(12)13-9-8-11(2,3)4;/h5-9H2,1-4H3;1H/q+1;/p-1
• InChI Key： KEILFWHVGUVPEI-UHFFFAOYSA-M
• SMILES： [I-].S(C(CCCC)=O)CC[N+](C)(C)C

Computed Properties

• Exact Mass: 308.8741
• Monoisotopic Mass: 331.04668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07